2-(Allylamino)-4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxo-2-(prop-2-enylamino)butanoic acid
• InChI: InChI=1S/C18H24N2O5S/c1-3-9-19-12(17(22)23)10-14(21)20-16-15(18(24)25-4-2)11-7-5-6-8-13(11)26-16/h3,12,19H,1,4-10H2,2H3,(H,20,21)(H,22,23)
• InChI Key: WQMADHGWPRGOAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC(C(=O)O)NCC=C
• Molecular Formula: C18H24N2O5S
• Molecular Weight: 380.5 g/mol

Description

2-(Allylamino)-4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C18H24N2O5S and its molecular weight is 380.46. The purity is usually 95%.
BenchChem offers high-quality 2-(Allylamino)-4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Allylamino)-4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• 2-(Allylamino)-4-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid exhibits interesting chemical properties due to its structure. The compound is part of a class of chemicals that exist in an enamino keto form in solutions and are synthesized through the interaction of certain ethyl amino carboxylates and aryl-oxobuten-oic acids. Under specific conditions, these compounds can undergo cyclization, producing ethyl furanyl and tetrahydrobenzo[b]thiophene derivatives (Shipilovskikh et al., 2009).

Biological Activity and Applications

• Research has indicated that similar compounds exhibit biological activity, potentially exceeding the activity of some drugs used in medicine. This suggests potential applications in pharmaceuticals or as precursors in drug synthesis. The introduction of thiophene substituents into these compounds can increase their promise due to high reactivity and possible biological actions (Shipilovskikh & Rubtsov, 2014).

Potential in Heterocyclic Chemistry

• Compounds with similar structures have been studied for their ability to react with other chemicals to form new heterocyclic compounds. These reactions can produce compounds with antimicrobial activities, making them valuable in the development of new antibiotics or antifungals (Mohareb et al., 2002).